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Compound of Interest

Compound Name: 2,6-Diphenylphenol

Cat. No.: B049740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,6-diphenylphenol, with a specific focus on its melting and boiling points. The

information presented herein is intended to support research, development, and quality control

activities involving this compound.

Core Physicochemical Data
The following table summarizes the key quantitative data for 2,6-diphenylphenol, facilitating

easy comparison and reference.
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Property Value Source(s)

Melting Point 101-103 °C [1]

98-103 °C [2]

101.4-104.7 °C [3]

Boiling Point 384.8 ± 11.0 °C at 760 mmHg

349.31 °C (rough estimate) [4]

Density 1.1 ± 0.1 g/cm³ [1]

1.0572 g/cm³ (rough estimate) [4]

Vapor Pressure 0.0 ± 0.9 mmHg at 25°C [1]

Solubility
Slightly soluble in chloroform

and methanol.
[4]

Soluble in alcohol and

acetone.
[5]

A Chinese patent mentions its

solubility in organic solvents

like methanol, ethanol,

acetone, benzene,

dichlorobenzene, and trieline.

[6]

Molecular Weight 246.303 g/mol [1]

Molecular Formula C₁₈H₁₄O [1]

Experimental Protocols: Determination of Melting
and Boiling Points
While specific, detailed experimental protocols for the determination of the melting and boiling

points of 2,6-diphenylphenol are not readily available in the reviewed literature, standardized

methods are routinely employed for such characterizations. The following represents a

generalized approach based on established laboratory techniques.
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Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of dry 2,6-diphenylphenol is finely powdered using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus. The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting range is reported as the interval between

these two temperatures.
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Boiling Point Determination (Micro Boiling Point
Method)
Given that the boiling point of 2,6-diphenylphenol is relatively high, specialized equipment is

required for its accurate determination, and the measurement is often performed under

reduced pressure to prevent decomposition.

Apparatus:

Small test tube or boiling tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating block or oil bath

Apparatus for securing the assembly (e.g., clamp and stand)

Procedure:

Sample Preparation: A small volume (a few milliliters) of molten 2,6-diphenylphenol is
placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid sample.

Heating: The assembly is gently heated in a heating block or oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until a steady stream of bubbles is observed.

Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to

cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter

the capillary tube is recorded as the boiling point at the ambient pressure. For high-boiling

compounds, this procedure is typically conducted under vacuum, and the pressure must be

recorded along with the boiling point.
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Logical Relationship Diagram
The following diagram illustrates the phase transitions of 2,6-diphenylphenol in relation to its

melting and boiling points.
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Click to download full resolution via product page

Caption: Phase transitions of 2,6-diphenylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Diphenylphenol | CAS#:2432-11-3 | Chemsrc [chemsrc.com]

2. 2,6-Diphenylphenol, 97% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. 2,6-Diphenylphenol synthesis - chemicalbook [chemicalbook.com]

4. 2,6-Diphenylphenol CAS#: 2432-11-3 [m.chemicalbook.com]

5. 2,6-Diphenylphenol, 97% | Fisher Scientific [fishersci.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/product/b049740?utm_src=pdf-body-img
https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/product/b049740?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://www.thermofisher.com/order/catalog/product/214740050
https://www.thermofisher.com/order/catalog/product/214740050
https://www.chemicalbook.com/synthesis/2-6-diphenylphenol.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2407544_EN.htm
https://www.fishersci.ca/shop/products/2-6-diphenylphenol-97-thermo-scientific/p-122760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. CN102452906B - Preparation method of 2,6-diphenyl phenol - Google Patents
[patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2,6-Diphenylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049740#2-6-diphenylphenol-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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